Cas no 7492-44-6 (α-Butylcinnamaldehyde)

α-Butylcinnamaldehyde structure
α-Butylcinnamaldehyde structure
Product Name:α-Butylcinnamaldehyde
CAS No:7492-44-6
MF:C13H16O
MW:188.265543937683
CID:564204
PubChem ID:5385520
Update Time:2025-04-19

α-Butylcinnamaldehyde Chemical and Physical Properties

Names and Identifiers

    • Hexanal,2-(phenylmethylene)-
    • 2-(phenylmethylene)Hexanal
    • BUTYL CINNAMIC ALDEHYDE
    • α-Butylcinnamaldehyde
    • NSC 406674
    • .alpha.-Butylcinnamic aldehyde
    • NS00012030
    • AI3-05072
    • NSC-406674
    • (E)-2-benzylidenehexanal
    • 79UB87S3JE
    • Cinnamaldehyde, .alpha.-butyl-
    • UNII-79UB87S3JE
    • EINECS 231-320-0
    • Butylcinnamaldehyde, alpha-
    • alpha-n-Butyl-beta-phenylacrolein
    • alpha-Butylcinnamaldehyde
    • Hexanal, 2-(phenylmethylene)-
    • CINNAMALDEHYDE, alpha-BUTYL-
    • GFBCBQNBXRPRQD-JLHYYAGUSA-N
    • .alpha.-Butylcinnamaldehyde
    • (2E)-2-benzylidenehexanal
    • FEMA No. 2191
    • alpha-Butylcinnamic aldehyde
    • ALPHA- BUTYLCINNAMALDEHYDE
    • .ALPHA.-BUTYLCINNAMALDEHYDE [FHFI]
    • AKOS006272323
    • Q27266780
    • 3-07-00-01486 (Beilstein Handbook Reference)
    • 7492-44-6
    • NSC406674
    • BRN 3241532
    • SCHEMBL229782
    • alpha-Butyl-beta-phenylacrolein
    • 2-Benzylidenehexanal
    • Inchi: 1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3/b13-10+
    • InChI Key: GFBCBQNBXRPRQD-JLHYYAGUSA-N
    • SMILES: O=C/C(=C/C1C=CC=CC=1)/CCCC

Computed Properties

  • Exact Mass: 188.12000
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 84-87 ºC (0.15 Torr)
  • Flash Point: 121.5±14.6 ºC,
  • Refractive Index: 1.5310 (estimate)
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 3.45910
  • FEMA: 2191 | ALPHA-BUTYLCINNAMALDEHYDE

α-Butylcinnamaldehyde Pricemore >>

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